Cas no 1032758-86-3 (6-(Boc-ethylamino)pyridine-3-boronic acid pinacol ester)

• Product Name: 6-(Boc-ethylamino)pyridine-3-boronic acid pinacol ester
• CAS No: 1032758-86-3
• MF: C₁₈H₂₉BN₂O₄
• MW: 348.244865179062
• MDL: MFCD13195040
• CID: 2196600
• Update Time: 2025-07-17

6-(Boc-ethylamino)pyridine-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 6-(Tert-butyloxycarbonylamino) pyridine-3-boronic acid pinacol ester
• 3-Hydroxy-2,3-dimethyl-2-butanyl hydrogen [6-({[(2-methyl-2-propa nyl)oxy]carbonyl}amino)-3-pyridinyl]boronate
• 6-(N-BOC-ETHYLAMINO)PYRIDINE-3-BORONIC ACID PINACOL ESTER
• RDTPKDBWIRXHRH-UHFFFAOYSA-N
• 6-(Boc-ethylamino)pyridine-3-boronic acid pinacol ester
• ethyl-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester
• (ethyl)[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-2-yl]carbamic acid tert-butyl ester
• Tert-butyl N-ethyl-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate

• MDL： MFCD13195040
• Inchi： 1S/C18H29BN2O4/c1-9-21(15(22)23-16(2,3)4)14-11-10-13(12-20-14)19-24-17(5,6)18(7,8)25-19/h10-12H,9H2,1-8H3
• InChI Key： RDTPKDBWIRXHRH-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)N(C(=O)OC(C)(C)C)CC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 474
• Topological Polar Surface Area: 60.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 6-(Boc-ethylamino)pyridine-3-boronic acid pinacol ester

Introduction to 6-(Boc-ethylamino)pyridine-3-boronic acid pinacol ester (CAS No. 1032758-86-3)

6-(Boc-ethylamino)pyridine-3-boronic acid pinacol ester is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1032758-86-3, is a boronic acid derivative that plays a pivotal role in the synthesis of various pharmacologically active molecules. The presence of both the Boc-ethylamino group and the boronic acid pinacol ester moiety makes it a versatile intermediate in medicinal chemistry, particularly in the construction of complex drug candidates.

The Boc-ethylamino group is a protected amine moiety that is commonly used in peptide synthesis and as a nitrogen source in the development of biologically active compounds. Its stability under various reaction conditions makes it an attractive choice for synthetic chemists. On the other hand, the boronic acid pinacol ester functionality is well-known for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that enables the formation of carbon-carbon bonds with high selectivity and efficiency.

This compound has found particular relevance in the development of small molecule inhibitors targeting various disease pathways. Recent studies have highlighted its potential application in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine core of 6-(Boc-ethylamino)pyridine-3-boronic acid pinacol ester provides a scaffold that can be readily modified to achieve specific biological activities. For instance, modifications at the 3-position boronic acid group have been explored to enhance binding affinity to target proteins.

In addition to its role in kinase inhibitor design, this compound has also been investigated for its utility in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular fragments that bind to target proteins with moderate affinity. These fragments can then be optimized through iterative chemical modifications to develop lead compounds. The versatility of 6-(Boc-ethylamino)pyridine-3-boronic acid pinacol ester makes it an ideal starting point for such endeavors.

The synthesis of this compound involves multi-step organic transformations, each requiring careful optimization to ensure high yield and purity. The introduction of the Boc-protecting group necessitates precise control over reaction conditions to avoid side reactions. Similarly, the formation of the boronic acid pinacol ester requires careful selection of reagents and catalysts to maximize yield and minimize byproduct formation. Advances in synthetic methodologies have significantly improved the accessibility of this compound, making it more readily available for research applications.

Recent advancements in computational chemistry have further enhanced the utility of 6-(Boc-ethylamino)pyridine-3-boronic acid pinacol ester. Molecular modeling studies have been employed to predict binding modes and optimize lead compounds derived from this scaffold. These computational approaches complement traditional experimental methods, providing a more efficient route to drug discovery. The integration of machine learning algorithms has also enabled the identification of novel derivatives with enhanced biological activity.

The pharmaceutical industry has shown considerable interest in boronic acid derivatives due to their broad range of biological activities and synthetic utility. The ability to introduce diverse functional groups while maintaining structural integrity makes these compounds valuable tools for drug development. 6-(Boc-ethylamino)pyridine-3-boronic acid pinacol ester exemplifies this versatility, serving as a building block for numerous pharmacologically relevant molecules.

In conclusion, 6-(Boc-ethylamino)pyridine-3-boronic acid pinacol ester (CAS No. 1032758-86-3) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features and synthetic accessibility make it an indispensable tool for medicinal chemists. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.